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Compound Name: 2-Propylcyclopentanone
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Introduction

2-Propylcyclopentanone is a cyclic ketone used as an intermediate in the synthesis of various
organic compounds, including pharmaceuticals and fragrances. An accurate determination of
its molecular weight is fundamental for stoichiometric calculations in chemical reactions,
structural elucidation, and analytical characterization. This document provides a detailed guide
to the calculation of the molecular weight of 2-Propylcyclopentanone based on its molecular
formula and the standard atomic weights of its constituent elements.

Molecular Formula and Structure

2-Propylcyclopentanone is an organic compound with the molecular formula CsH140.[1][2][3]
Its structure consists of a five-membered cyclopentane ring containing a carbonyl group (a
ketone), with a propyl group attached to the second carbon atom relative to the carbonyl.

Protocol for Molecular Weight Calculation

The molecular weight (MW) of a compound is the sum of the atomic weights of all atoms in its
molecular formula. The calculation protocol is as follows:

« I|dentify the Molecular Formula: The established molecular formula for 2-
Propylcyclopentanone is CsH140.[1][2][3]
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o Determine Constituent Elements: The elements present in the molecule are Carbon (C),
Hydrogen (H), and Oxygen (O).

e Ascertain Atom Count: Count the number of atoms for each element as indicated by the
subscripts in the molecular formula:

o Carbon (C): 8 atoms
o Hydrogen (H): 14 atoms
o Oxygen (O): 1 atom

o Obtain Standard Atomic Weights: Utilize the standard atomic weights for each element as
provided by the International Union of Pure and Applied Chemistry (IUPAC).

o Atomic Weight of Carbon (C): = 12.011 amu.[4][5][6]
o Atomic Weight of Hydrogen (H): = 1.008 amu.[7][8][9][10]
o Atomic Weight of Oxygen (O): = 15.999 amu.[11][12][13][14]

o Calculate Total Mass Contribution: Multiply the atom count of each element by its respective

atomic weight.

e Sum for Final Molecular Weight: Sum the total mass contributions of all elements to obtain
the final molecular weight of the compound.

Quantitative Data Summary

The following table summarizes the quantitative data used in the calculation of the molecular
weight for 2-Propylcyclopentanone (CsH140).
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Standard Total
Element Symbol Atom Count Atomic Weight Contribution
(amu) (amu)
Carbon C 8 12.011 96.088
Hydrogen H 14 1.008 14.112
Oxygen o) 1 15.999 15.999

Total 23 126.199

The calculated molecular weight is 126.199 amu, which is often expressed as 126.20 g/mol for
molar mass calculations.[2][3][15]

Visualization of Calculation Workflow

The logical relationship for determining the molecular weight from the compound's constituent
elements is illustrated below.
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Constituent Elements

Carbon (C)
Atom Count: 8
Atomic Weight: 12.011

Hydrogen (H)
Atom Count: 14
Atomic Weight: 1.008

Oxygen (O)
Atom Count: 1
Atomic Weight: 15.999

Calculation
\i \4 \4
8*12.011 = 96.088 14 *1.008 = 14.112 1*15.999 = 15.999

Summation:
96.088 + 14.112 + 15.999

Molecular Weight of
2-Propylcyclopentanone
126.199 amu

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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